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Compound of Interest

Compound Name: 3-Methyl-2-pentanone

Cat. No.: B1360105

Essential Safety and Handling Guide for 3-
Methyl-2-pentanone

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
3-Methyl-2-pentanone (CAS No. 565-61-7). Adherence to these guidelines is essential for
ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Methyl-2-pentanone is a highly flammable liquid and vapor that can be harmful if inhaled,
ingested, or comes into contact with skin.[1] All personnel must wear appropriate PPE when
handling this chemical.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type

Specification

Rationale

Eye Protection

Safety glasses with side-
shields or goggles. A face
shield is recommended where

splashing is possible.[2]

Protects against splashes and
vapors which can cause eye

irritation.

Hand Protection

Chemical-resistant, impervious
gloves (e.g., Nitrile rubber,

Neoprene).[3]

Prevents skin contact, which
can cause irritation and
absorption of the harmful

substance.

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate, a
NIOSH-approved respirator
with an organic vapor cartridge

is required.[1][2]

Protects against inhalation of
vapors, which can cause
respiratory tract irritation,
dizziness, and other central

nervous system effects.

Body Protection

Flame-retardant and antistatic
protective clothing. A lab coat

is mandatory.

Minimizes skin exposure and

protects against fire hazards.

Physical and Chemical Hazards

Understanding the properties of 3-Methyl-2-pentanone is crucial for safe handling and

storage.

Table 2: Physical and Chemical Properties
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Property Value Source
CAS Number 565-61-7 [4]
Molecular Formula CeH120 [5]
Molecular Weight 100.16 g/mol [5]
Appearance Colorless liquid [4]
Boiling Point 118 °C (244.4 °F) [4]
Flash Point 12 °C (53.6 °F) [4]
Specific Gravity 0.815 [4]

Operational Plan: Safe Handling Protocol

A systematic approach to handling 3-Methyl-2-pentanone will minimize risks.

Experimental Workflow for Handling 3-Methyl-2-pentanone
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Preparation

1. Don Appropriate PPE

'

2. Review Safety Data Sheet (SDS)

'

3. Ensure Proper Ventilation

'

4. Remove Ignition Sources

Hangling
y

5. Dispense in a Fume Hood

'

6. Ground/Bond Equipment

'

7. Use Non-Sparking Tools

Post-H£ndling

8. Tightly Seal Containers

;

9. Decontaminate Work Area

'

10. Remove and Dispose of PPE Properly

'

11. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of 3-Methyl-2-pentanone.
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Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

Table 3: First-Aid Measures

Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. Seek immediate

medical attention.[3]

Skin Contact

Immediately remove all contaminated clothing.
Rinse skin with plenty of water for at least 15
minutes. If irritation persists, seek medical
attention.[1][4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Seek medical attention if

irritation persists.[1][6]

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

Ingestion . . . :
unconscious person. Seek immediate medical
attention.

Chemical Spill Response Workflow
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Chemical Spill Occurs

mmediate Action

Evacuate Immediate Area

:

Don Appropriate PPE

:

Ensure Adequate Ventilation

:

Remove All Ignition Sources

%ontrol

Contain Spill with Inert Absorbent Material

:

Collect Residue with Non-Sparking Tools

:

Place in a Sealed Container for Disposal

leanup

Decontaminate Spill Area

:

Report the Incident

Click to download full resolution via product page

Caption: Logical workflow for responding to a 3-Methyl-2-pentanone spill.
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Disposal Plan

Proper disposal of 3-Methyl-2-pentanone and its containers is mandatory to prevent
environmental contamination and ensure regulatory compliance.

o Chemical Waste: Dispose of 3-Methyl-2-pentanone through a licensed professional waste
disposal service. Do not dispose of it down the drain.

o Contaminated Materials: Any materials used to clean up a spill (e.g., absorbent pads,
contaminated PPE) must be collected in a sealed, properly labeled container and disposed
of as hazardous waste.

o Empty Containers: Do not reuse empty containers. Dispose of them as unused products.
Vapors may remain in the container, posing a fire risk.[1]

By adhering to these safety protocols, researchers can mitigate the risks associated with the
handling of 3-Methyl-2-pentanone and maintain a safe laboratory environment. Always consult
the most recent Safety Data Sheet (SDS) for this chemical before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1360105#personal-protective-equipment-for-
handling-3-methyl-2-pentanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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